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Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985

An in-depth exploration of the synonyms, properties, and multifaceted applications of o-
cresolsulfonphthalein, commonly known as Cresol Red, in scientific research and
development.

Introduction

o-Cresolsulfonphthalein, a member of the triphenylmethane dye family, is a versatile chemical
compound widely recognized in the scientific community by its common name, Cresol Red.[1]
This technical guide provides a comprehensive overview of its synonyms, chemical properties,
and diverse applications, with a particular focus on its utility for researchers, scientists, and
professionals in drug development. Detailed experimental protocols and visual workflows are
presented to facilitate its practical implementation in a laboratory setting.

Synonyms and Related Terms

o-Cresolsulfonphthalein is known by a variety of names in scientific literature and commercial
products. A clear understanding of these synonyms is crucial for comprehensive literature
searches and accurate identification of the compound.

e« Common Name: Cresol Red[2]

o Systematic IUPAC Name: 4-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxo-2,1A°-benzoxathiol-3-
yl]-2-methylphenol[2]
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e Other Synonyms: o-Cresol Red, Cresolsulfophthalein, o-Cresolsulfonephthalein, 3',3"-
Dimethylphenolsulfonephthalein, Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-
ylidene)bis[2-methyl-[2]

Chemical and Physical Properties

A summary of the key quantitative data for o-cresolsulfonphthalein is presented in the table
below for easy reference and comparison.

Property Value Reference

CAS Number 1733-12-6 [11[2][3]

Molecular Formula C21H180sS [2][3]

Molecular Weight 382.43 g/mol [1112][3]
Reddish-brown crystalline

Appearance [4][5]
powder

Melting Point 290 °C [6][7]

pH Range (Acidic) 0.2 (Red) - 1.8 (Yellow) [4161[8]

] 7.2 (Yellow) - 8.8 (Reddish-

pH Range (Alkaline) _ [61[9][10][11]

purple/Violet)

Soluble in alcohol and dilute
Solubility alkali hydroxide solution; [41[12][13]

sparingly soluble in water.

Applications in Research and Drug Development

Cresol Red's distinct pH-dependent color changes and its compatibility with biological
molecules make it a valuable tool in various scientific disciplines.

pH Indicator

The most common application of Cresol Red is as a pH indicator.[9] It exhibits two distinct pH
transition ranges, making it suitable for a variety of titrations and for monitoring the pH of
solutions.[6][8] In its acidic range (pH 0.2-1.8), it transitions from red to yellow, while in its
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alkaline range (pH 7.2-8.8), it changes from yellow to a reddish-purple or violet color.[4][6][8]
[10][11]

Molecular Biology

In molecular biology, Cresol Red serves as a tracking dye in both agarose and polyacrylamide
gel electrophoresis for the visualization of nucleic acids (DNA, RNA) and proteins.[1][6][14][15]
In a 1% agarose gel, it migrates at a rate comparable to a DNA fragment of approximately 125
base pairs.[1][14] A significant advantage of Cresol Red over other tracking dyes is that it
generally does not inhibit Tag polymerase, allowing it to be included directly in PCR master
mixes.[1][9]

Isothermal Nucleic Acid Amplification

Cresol Red is utilized as a visual indicator in colorimetric isothermal amplification techniques,
such as Loop-Mediated Isothermal Amplification (LAMP) and Isothermal Multiple-Self-
Matching-Initiated Amplification (IMSA).[9][16][17][18] During amplification, the generation of
protons leads to a decrease in pH, causing the Cresol Red in the reaction mixture to change
color from red to yellow, providing a simple, naked-eye detection of a positive reaction.[16][17]

Urease Activity Detection

Cresol Red can be used in combination with lead acetate for the detection of urease activity
following polyacrylamide gel electrophoresis (PAGE).[3][10] While less common than phenol
red in standard urease broths, its color change can indicate the alkalization of the medium due
to ammonia production from urea hydrolysis.[19][20][21]

Measurement of Drug Hydrophobicity

The hydrophobicity of a therapeutic drug is a critical parameter in drug development. Cresol
Red has been employed in methods to measure this property, although specific, standardized
protocols are not widely published.[22]

Experimental Protocols

This section provides detailed methodologies for some of the key applications of o-
cresolsulfonphthalein.
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Protocol 1: Preparation of Cresol Red Indicator Solution

This protocol outlines the preparation of a standard Cresol Red solution for use as a pH
indicator.

Materials:

o-Cresolsulfonphthalein (Cresol Red)

Sodium hydroxide (NaOH), 0.1M solution

Ethanol, 95%

Distilled water

Procedure:

Weigh 0.1 g of Cresol Red powder.

In a 100 mL volumetric flask, combine 2.65 mL of 0.1M NaOH solution and 20 mL of 95%
ethanol.

Add the 0.1 g of Cresol Red to the flask and mix until dissolved.

Add distilled water to bring the final volume to 100 mL.

Store the solution at room temperature.

Protocol 2: 5X Direct-Loading PCR Buffer with Cresol
Red

This protocol, adapted from Carlson (n.d.), describes the preparation of a 5X PCR loading
buffer that includes Cresol Red, allowing for direct loading of PCR products onto an agarose

gel.[9]
Materials:

e Sucrose
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e Magnesium chloride hexahydrate (MgClz-6H20), 1M solution

o Potassium chloride (KCI), 1M solution

o Ammonium sulfate ((NH4)2S0a4), 1M solution

e Tris-Cl, pH 9.0, 1M solution

o 0-Cresolsulfonphthalein (Cresol Red)

e IGEPAL CA-630 (or equivalent non-ionic detergent), 10% solution

o Distilled water

0.22 um filter
Procedure:
¢ In a suitable container, dissolve 3 g of sucrose in 5 mL of distilled water.

o Add the following reagents in the specified order:

o

150 pL of 1M MgClz-6H20

[e]

500 pL of 1M KCl

o

400 pL of 1M (NH4)2S04

[¢]

500 pL of 1M Tris-Cl, pH 9.0

e Add 0.003 g of Cresol Red and mix until dissolved.

e Add 250 pL of 10% IGEPAL CA-630.

e Mix the solution thoroughly and perform a brief centrifugation to collect all droplets.
o Adjust the final volume to 10 mL with distilled water.

» Sterilize the buffer by passing it through a 0.22 um filter.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.benchchem.com/product/b154985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Aliquot and store at -20°C. For use, add 4 pL of the 5X buffer to a 20 pL PCR reaction.[9]

Protocol 3: Colorimetric Isothermal Multiple-Self-
Matching-Initiated Amplification (IMSA) for Porcine
Circovirus 3 (PCV3) Detection

This protocol is based on the method described by Gou et al. (2020) for the visual detection of
PCV3 DNA using Cresol Red.[16]

Materials:

Ammonium sulfate ((NH4)2S0a4)

o Potassium chloride (KCI)

e Magnesium sulfate (MgSOa)

e Tween-20

o 0-Cresolsulfonphthalein (Cresol Red)

o dNTPs

e Bst WarmStart DNA Polymerase

e Potassium hydroxide (KOH), 100 mM

o IMSA primers (SteF/SteR, FIT/RIT, DsF/DsR) for PCV3

DNA template

Procedure:

» Prepare the colorimetric IMSA reaction mixture containing:

o 10 mM (NH4)2SOa4

o 10 mM KCI
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[e]

8 mM MgSOa

0.1% v/v Tween-20

o

16 mM Cresol Red

[¢]

0.8 mM dNTPs

[e]

[e]

8 U Bst WarmStart DNA Polymerase

e Adjust the pH of the mixture to 9.0 using 100 mM KOH.

e Add the IMSA primers to the following final concentrations:
o 1.6 uM SteF/SteR
o 0.8 uM FIT/RIT
o 0.2 uM DsF/DsR

e Add the DNA template to the reaction mixture.

 Incubate the reaction tubes at 63°C for 60 minutes.

o Observe the color change. A positive result (presence of PCV3 DNA) is indicated by a color
change from red to yellow. A negative result will remain red.[16]

Visualizations

The following diagrams illustrate the workflows for key experimental procedures involving o-
cresolsulfonphthalein.
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Figure 1: Workflow for PCR with Cresol Red Direct-Loading Buffer.
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Figure 2: Workflow for Colorimetric IMSA using Cresol Red.
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Conclusion

o-Cresolsulfonphthalein, or Cresol Red, is a chemical of significant utility in research and
development. Its well-defined properties as a pH indicator, coupled with its advantageous
applications in molecular biology and diagnostics, make it an indispensable tool. The detailed
protocols and workflows provided in this guide are intended to equip researchers and drug
development professionals with the practical knowledge to effectively utilize Cresol Red in their
laboratory endeavors. As research methodologies continue to evolve, the versatility of Cresol
Red suggests its continued importance in various scientific applications. the versatility of
Cresol Red suggests its continued importance in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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